Cas no 70701-78-9 (Pentanoic acid, 4,5-diamino-5-oxo-, 1,1-dimethylethyl ester, (R)-)
70701-78-9 structure
Product Name:Pentanoic acid, 4,5-diamino-5-oxo-, 1,1-dimethylethyl ester, (R)-
CAS No:70701-78-9
MF:C9H18N2O3
MW:202.250822544098
CID:2844393
PubChem ID:15929462
Update Time:2025-04-21
Pentanoic acid, 4,5-diamino-5-oxo-, 1,1-dimethylethyl ester, (R)- Chemical and Physical Properties
Names and Identifiers
-
- 66575-26-6
- DTXSID80579729
- Pentanoic acid, 4,5-diamino-5-oxo-, 1,1-dimethylethyl ester, (R)-
- SCHEMBL17724338
- tert-butyl (4R)-4-amino-4-carbamoylbutanoate
- G15130
- 70701-78-9
- MFCD29923737
- (R)-tert-Butyl 4,5-diamino-5-oxopentanoate
- D-Glutamic acid gamma-tert-butyl ester alpha-amide hydrochloride
- (R)-tert-Butyl4,5-diamino-5-oxopentanoate
- DTXCID60530494
-
- Inchi: 1S/C9H18N2O3/c1-9(2,3)14-7(12)5-4-6(10)8(11)13/h6H,4-5,10H2,1-3H3,(H2,11,13)/t6-/m1/s1
- InChI Key: BRWIPGSUTYVUBF-ZCFIWIBFSA-N
- SMILES: O(C(CC[C@H](C(N)=O)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 202.13174244g/mol
- Monoisotopic Mass: 202.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 95.4Ų
Pentanoic acid, 4,5-diamino-5-oxo-, 1,1-dimethylethyl ester, (R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR00FI1C-250mg |
tert-butyl (4R)-4,5-diamino-5-oxopentanoate |
70701-78-9 | 95% | 250mg |
$71.00 | 2025-02-13 | |
| 1PlusChem | 1P00FHT0-250mg |
tert-butyl (4R)-4,5-diamino-5-oxopentanoate |
70701-78-9 | 95% | 250mg |
$53.00 | 2024-04-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2039546-250mg |
Tert-butyl (R)-4,5-diamino-5-oxopentanoate |
70701-78-9 | 250mg |
¥623.00 | 2024-05-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2039546-1g |
Tert-butyl (R)-4,5-diamino-5-oxopentanoate |
70701-78-9 | 1g |
¥1801.00 | 2024-05-02 | ||
| abcr | AB587392-250mg |
(R)-tert-Butyl 4,5-diamino-5-oxopentanoate; . |
70701-78-9 | 250mg |
€162.40 | 2025-04-16 | ||
| Aaron | AR00FI1C-1g |
tert-butyl (4R)-4,5-diamino-5-oxopentanoate |
70701-78-9 | 95% | 1g |
$191.00 | 2025-02-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBT5516-250.0mg |
tert-butyl (4R)-4,5-diamino-5-oxo-pentanoate |
70701-78-9 | 95% | 250.0mg |
¥422.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBT5516-1.0g |
tert-butyl (4R)-4,5-diamino-5-oxo-pentanoate |
70701-78-9 | 95% | 1.0g |
¥1134.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBT5516-5.0g |
tert-butyl (4R)-4,5-diamino-5-oxo-pentanoate |
70701-78-9 | 95% | 5.0g |
¥3966.0000 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY399347-1g |
tert-Butyl (R)-4,5-Diamino-5-oxopentanoate |
70701-78-9 | ≥95% | 1g |
¥1497.00 | 2025-04-13 |
Pentanoic acid, 4,5-diamino-5-oxo-, 1,1-dimethylethyl ester, (R)- Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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